N-(2,5-difluorophenyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C12H12F2N2O2S/c13-7-1-2-8(14)9(5-7)16-12(18)10-6-19-4-3-11(17)15-10/h1-2,5,10H,3-4,6H2,(H,15,17)(H,16,18)
• InChI Key: GZOGLLJMDZPWTL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(NC1=O)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C12H12F2N2O2S
• Molecular Weight: 286.30 g/mol
• CAS No.: 1396631-50-7

Description

“N-(2,5-difluorophenyl)-5-oxo-1,4-thiazepane-3-carboxamide” is a complex organic compound. The “N-(2,5-difluorophenyl)” part suggests the presence of a phenyl group (a ring of 6 carbon atoms, similar to benzene) with fluorine atoms attached at the 2nd and 5th positions. The “5-oxo-1,4-thiazepane-3-carboxamide” part suggests the presence of a seven-membered ring containing one sulfur atom (thiazepane), with a carbonyl group (=O) at the 5th position and a carboxamide group (CONH2) at the 3rd position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The phenyl ring and the thiazepane ring would likely be planar, due to the nature of their bonding. The presence of electronegative fluorine atoms and polar carbonyl and carboxamide groups would make the compound polar, potentially allowing it to participate in hydrogen bonding and other polar interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carbonyl group could be susceptible to nucleophilic attack, and the amide group could participate in acid-base reactions. The aromatic ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its polarity and ability to form hydrogen bonds might make it soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Scientific Research Applications

Antipathogenic Activity

Compounds structurally related to N-(2,5-difluorophenyl)-5-oxo-1,4-thiazepane-3-carboxamide have been synthesized and tested for their antipathogenic activity. For instance, a number of acylthioureas, including those with halogen substitutions on the phenyl ring, demonstrate significant antimicrobial properties, especially against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus. These findings highlight the potential of such derivatives as novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Material Science Applications

In material science, certain fluorinated bis-benzamides, prepared from carboxylic acids and phenylendiamine, have shown to gelate organic solvents at low concentrations. This property is significant for creating thixotropic gels, which are useful in various applications, including drug delivery systems and the development of stable organic gels (Loiseau et al., 2002).

Fluorescence Sensing

Oligothiophene-based o-(carboxamido)trifluoroacetophenones, containing structural motifs similar to this compound, have been developed for fluorescence "turn-on" sensing of carboxylate anions. These compounds exhibit significant fluorescence enhancement upon binding to carboxylate anions, making them promising candidates for developing new fluorescent sensors (Kim & Ahn, 2008).

Synthesis and Structural Analysis

Research has also focused on the synthesis and crystal structure analysis of compounds with difluorobenzene groups, including studies on N-(difluorophenyl)benzamides. These studies provide insights into the role of fluorine atoms in molecular aggregation and complex C–F/C–H disorder, which is critical for understanding the properties and reactivity of such compounds (Mocilac, Osman, & Gallagher, 2016).

Deoxyfluorination and Chemical Synthesis

The development of novel reagents for the deoxyfluorination of carboxylic acids to acyl fluorides presents another application area. Such methodologies are crucial for synthesizing acyl fluorides and amides from carboxylic acids, which are essential intermediates in pharmaceutical synthesis (Wang et al., 2021).

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and working in a well-ventilated area. The specific hazards of this compound would depend on its reactivity and toxicity.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could potentially be the case for N-(2,5-difluorophenyl)-5-oxo-1,4-thiazepane-3-carboxamide as well.

Mode of Action

It’s known that similar compounds interact with their targets, leading to a variety of biological changes .

Biochemical Pathways

Compounds with similar structures have been shown to influence a variety of biological activities .

Result of Action

Similar compounds have been associated with a range of biological activities .